5-(3-chlorophenyl)-1,6-diphenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 5-(3-chlorophenyl)-1,6-diphenylpyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C23H15ClN4O/c24-17-10-7-13-19(14-17)27-21(16-8-3-1-4-9-16)26-22-20(23(27)29)15-25-28(22)18-11-5-2-6-12-18/h1-15H
• InChI Key: WPYGRQTXWXUSEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C=NN3C4=CC=CC=C4)C(=O)N2C5=CC(=CC=C5)Cl
• Molecular Formula: C23H15ClN4O
• Molecular Weight: 398.8 g/mol

Description

The compound “5-(3-chlorophenyl)-1,6-diphenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one” is a pyrazolo[3,4-d]pyrimidine derivative. Pyrazolo[3,4-d]pyrimidines are a class of compounds that have shown significant biological activities, including as inhibitors of CDK2, a target for cancer treatment.

Synthesis Analysis

Pyrazolo[3,4-d]pyrimidines can be synthesized through a one-pot multicomponent reaction involving 5-aminopyrazole-4-carboxylates, trimethyl orthoformate, and primary amines under controlled microwave irradiation. Another method involves the conversion of 5-acetyl-4-aminopyrimidines to ureas by the action of isocyanates, followed by cyclization with MeONa.

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-d]pyrimidines can be confirmed using spectroscopic methods. The structure of the compound can also be predicted using DFT level of theory with a B3LYP/6-31G (d,p) basis set.

Chemical Reactions Analysis

The reaction mechanism for the synthesis of pyrazolo[3,4-d]pyrimidines involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, followed by cyclization to form the pyrazolo[3,4-d]pyrimidine core.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolo[3,4-d]pyrimidines can be determined using various analytical techniques. For example, 1H-NMR and 13C-NMR spectra can be acquired in DMSO-d6 on a Bruker ARX 300 MHz instrument.

Mechanism of Action

Pyrazolo[3,4-d]pyrimidines have been found to inhibit CDK2, a protein kinase that is a target for cancer treatment. They exert their effects by binding to the active site of CDK2, as confirmed by molecular docking simulations.

Future Directions

The future research directions for pyrazolo[3,4-d]pyrimidines could involve further exploration of their anticancer activities and their potential as CDK2 inhibitors. Additionally, the development of more efficient and green synthesis methods could also be a focus.